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Compound of Interest

Compound Name: Vincristine Sulfate

Cat. No.: B001211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vincristine Sulfate, a potent antineoplastic agent, belongs to the vinca alkaloid class of drugs

derived from the Madagascar periwinkle, Catharanthus roseus. Its efficacy in the treatment of

various cancers, including acute lymphoblastic leukemia, Hodgkin's lymphoma, and

neuroblastoma, is well-established. This technical guide provides an in-depth overview of the

molecular structure and chemical properties of Vincristine Sulfate, offering valuable data and

experimental protocols for researchers and drug development professionals.

Molecular Structure and Chemical Properties
Vincristine Sulfate is the sulfate salt of vincristine, a complex dimeric indole alkaloid. The

molecule consists of two multi-ringed units, vindoline and catharanthine, linked by a carbon-

carbon bond. The presence of a formyl group on the vindoline nitrogen distinguishes it from the

closely related vinca alkaloid, vinblastine. This structural difference contributes to variations in

their clinical efficacy and toxicity profiles.
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Property Value Reference(s)

Molecular Formula C46H56N4O10·H2SO4 [1][2]

Molecular Weight 923.04 g/mol [1][2][3]

Appearance

White to off-white or slightly

yellow, amorphous or

crystalline powder.

[1][2]

Solubility

Freely soluble in water and

methanol; slightly soluble in

ethanol.

[2][4]

Melting Point
Approximately 218-220 °C (for

the free base)
[5]

pKa 5.0 and 7.4

Stability

Sensitive to light and heat.

Solutions are stable for short

periods under controlled

conditions. Diluted in 0.9%

Sodium Chloride Injection, it is

stable for up to 24 hours when

protected from light or 8 hours

under normal light at 25°C.

[2]

Mechanism of Action: Disruption of Microtubule
Dynamics
The primary mechanism of action of Vincristine Sulfate involves its interaction with tubulin, the

protein subunit of microtubules. By binding to β-tubulin, vincristine inhibits the polymerization of

tubulin dimers into microtubules. This disruption of microtubule assembly leads to the

dissolution of the mitotic spindle, a structure essential for the segregation of chromosomes

during cell division. Consequently, cancer cells are arrested in the metaphase of mitosis, which

ultimately triggers apoptosis (programmed cell death).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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